Cas no 1807182-08-6 (6-Bromo-2-fluoro-3-nitrobenzyl alcohol)

6-Bromo-2-fluoro-3-nitrobenzyl alcohol is a versatile aromatic intermediate with a molecular formula of C₇H₅BrFNO₃. Its key structural features—a bromo substituent at the 6-position, a fluoro group at the 2-position, and a nitro group at the 3-position—make it a valuable building block in organic synthesis, particularly for pharmaceutical and agrochemical applications. The benzyl alcohol moiety provides a reactive handle for further functionalization, enabling derivatization into more complex structures. This compound is particularly useful in cross-coupling reactions and nucleophilic substitutions due to its electron-withdrawing groups, which enhance reactivity. High purity and stability under standard conditions ensure reliable performance in synthetic workflows.
6-Bromo-2-fluoro-3-nitrobenzyl alcohol structure
1807182-08-6 structure
Product Name:6-Bromo-2-fluoro-3-nitrobenzyl alcohol
CAS No:1807182-08-6
MF:C7H5BrFNO3
MW:250.021904706955
CID:4963655
Update Time:2025-06-10

6-Bromo-2-fluoro-3-nitrobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-2-fluoro-3-nitrobenzyl alcohol
    • Inchi: 1S/C7H5BrFNO3/c8-5-1-2-6(10(12)13)7(9)4(5)3-11/h1-2,11H,3H2
    • InChI Key: CCEUAAUFEFCKEH-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=C1CO)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 248.94368 g/mol
  • Monoisotopic Mass: 248.94368 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 250.02
  • XLogP3: 1.7
  • Topological Polar Surface Area: 66

6-Bromo-2-fluoro-3-nitrobenzyl alcohol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014001641-250mg
6-Bromo-2-fluoro-3-nitrobenzyl alcohol
1807182-08-6 97%
250mg
470.40 USD 2021-06-22
Alichem
A014001641-500mg
6-Bromo-2-fluoro-3-nitrobenzyl alcohol
1807182-08-6 97%
500mg
847.60 USD 2021-06-22
Alichem
A014001641-1g
6-Bromo-2-fluoro-3-nitrobenzyl alcohol
1807182-08-6 97%
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Additional information on 6-Bromo-2-fluoro-3-nitrobenzyl alcohol

6-Bromo-2-fluoro-3-nitrobenzyl alcohol (CAS No. 1807182-08-6): A Versatile Intermediate in Organic Synthesis and Pharmaceutical Research

The compound 6-Bromo-2-fluoro-3-nitrobenzyl alcohol (CAS No. 1807182-08-6) is a highly specialized aromatic alcohol derivative that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This molecule, characterized by its bromine, fluorine, and nitro functional groups, serves as a critical building block for the synthesis of more complex chemical entities. Its unique structural features make it a valuable intermediate in the development of agrochemicals, dyes, and bioactive molecules.

One of the most intriguing aspects of 6-Bromo-2-fluoro-3-nitrobenzyl alcohol is its role in cross-coupling reactions, a topic frequently searched by chemists and researchers. The presence of a bromine atom at the 6-position makes it an excellent candidate for Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing carbon-carbon and carbon-heteroatom bonds. These reactions are widely used in the synthesis of pharmaceuticals, making this compound a hot topic in drug discovery forums and academic discussions.

In recent years, the demand for fluorinated compounds like 6-Bromo-2-fluoro-3-nitrobenzyl alcohol has surged due to their enhanced metabolic stability and bioavailability. Fluorine incorporation is a trending strategy in medicinal chemistry, often searched under keywords such as "fluorine in drug design" or "fluorinated intermediates." This compound's fluoro and nitro groups also contribute to its reactivity, enabling further transformations such as reductions or nucleophilic substitutions, which are essential for tailoring molecular properties.

From an industrial perspective, 6-Bromo-2-fluoro-3-nitrobenzyl alcohol is often discussed in the context of high-value chemical intermediates. Companies and researchers frequently search for "nitrobenzyl alcohol derivatives" or "bromo-fluoro aromatic compounds" to identify novel synthetic routes or scalable production methods. The compound's stability under various conditions makes it a reliable choice for multi-step syntheses, a feature highly valued in process chemistry.

Environmental and regulatory considerations are also driving interest in this compound. With growing emphasis on green chemistry, researchers are exploring catalytic methods to functionalize 6-Bromo-2-fluoro-3-nitrobenzyl alcohol with minimal waste. Searches like "sustainable synthesis of halogenated aromatics" reflect this trend, highlighting the need for eco-friendly approaches in chemical manufacturing.

In summary, 6-Bromo-2-fluoro-3-nitrobenzyl alcohol (CAS No. 1807182-08-6) is a multifaceted compound with broad applications in research and industry. Its relevance to drug discovery, material science, and catalytic chemistry ensures its continued prominence in scientific literature and commercial catalogs. As synthetic methodologies evolve, this compound will likely remain a cornerstone for innovative chemical solutions.

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